Cas no 55475-52-0 (1-Azaspiro[5.5]undecan-8-ol,7-[(1Z)-1,3-butadienyl]-2-[(2Z)-2-penten-4-ynyl]-, (2S,6R,7S,8S)- (9CI))

• Product Name: 1-Azaspiro[5.5]undecan-8-ol,7-[(1Z)-1,3-butadienyl]-2-[(2Z)-2-penten-4-ynyl]-, (2S,6R,7S,8S)- (9CI)
• CAS No: 55475-52-0
• MF: C₁₉H₂₇NO
• MW: 285.423785448074
• CID: 371384
• PubChem ID: 6450312
• Update Time: 2025-04-19

1-Azaspiro[5.5]undecan-8-ol,7-[(1Z)-1,3-butadienyl]-2-[(2Z)-2-penten-4-ynyl]-, (2S,6R,7S,8S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[5.5]undecan-8-ol,7-[(1Z)-1,3-butadienyl]-2-[(2Z)-2-penten-4-ynyl]-, (2S,6R,7S,8S)- (9CI)
• 7-[(1Z)-1,3-Butadienyl]-2-[(2Z)-2-penten-4-ynyl]-1-azaspiro[5.5]undeca n-8-ol
• Neodihydrohistrionicotoxin
• 1-Azaspiro(5.5)undecan-8-ol, 7-(1,3-butadienyl)-2-(2-penten-4-ynyl)-, (6R-(6alpha(2S*(Z)),7beta(Z),8alpha))-
• 55475-52-0

• Inchi： 1S/C19H27NO/c1-3-5-7-10-16-11-8-14-19(20-16)15-9-13-18(21)17(19)12-6-4-2/h1,4-7,12,16-18,20-21H,2,8-11,13-15H2/b7-5-,12-6-/t16-,17-,18+,19-/m1/s1
• InChI Key： FQIWPVJJYOOITJ-AFVFYVOOSA-N
• SMILES： O[C@H]1CCC[C@]2(CCC[C@@H](C/C=C\C#C)N2)[C@@H]1/C=C\C=C

Computed Properties

• Exact Mass: 285.20941
• Monoisotopic Mass: 285.209264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.02
• Boiling Point: 412.4°C at 760 mmHg
• Flash Point: 79.6°C
• Refractive Index: 1.549
• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Histrionicotoxins Histrionicotoxins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Histrionicotoxins